Cas no 3746-10-9 (Propanediamide, 2-[(2-chlorophenyl)methyl]-)

• Product Name: Propanediamide, 2-[(2-chlorophenyl)methyl]-
• CAS No: 3746-10-9
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 291575
• PubChem ID: 71359480
• Update Time: 2025-04-19

Propanediamide, 2-[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-[(2-chlorophenyl)methyl]-
• DTXSID20783328
• 3746-10-9
• 2-[(2-Chlorophenyl)methyl]propanediamide

• Inchi： 1S/C10H11ClN2O2/c11-8-4-2-1-3-6(8)5-7(9(12)14)10(13)15/h1-4,7H,5H2,(H2,12,14)(H2,13,15)
• InChI Key： XIPGAQZHEZGKKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(N)=O)C(N)=O

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.2Ų